Cas no 1227601-42-4 (3-Bromo-5-(trifluoromethyl)picolinaldehyde)

• Product Name: 3-Bromo-5-(trifluoromethyl)picolinaldehyde
• CAS No: 1227601-42-4
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• MDL: MFCD16606467
• CID: 1040050
• PubChem ID: 70700824
• Update Time: 2025-04-20

3-Bromo-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)picolinaldehyde
• 3-bromo-5-(trifluoromethyl)-2-Pyridinecarboxaldehyde
• 3-Bromo-5-(trifluoromethyl)picolildehyde
• 3-bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde
• DB-062091
• 1227601-42-4
• DTXSID50743617
• AKOS016006983
• F10587
• 2-?Pyridinecarboxaldehy?de, 3-?bromo-?5-?(trifluoromethyl)?-
• A890978
• MFCD16606467

• MDL： MFCD16606467
• Inchi： 1S/C7H3BrF3NO/c8-5-1-4(7(9,10)11)2-12-6(5)3-13/h1-3H
• InChI Key： YQJSHHUAEQVWJY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 252.93500
• Monoisotopic Mass: 252.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.763
• Boiling Point: 222 ºC
• Flash Point: 88 ºC
• PSA: 29.96000
• LogP: 2.67540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes